Cas no 1507403-89-5 (Ditert-butyl(2,2-dimethylpropyl)phosphane;methanesulfonic acid;palladium;2-phenylaniline)

• Product Name: Ditert-butyl(2,2-dimethylpropyl)phosphane;methanesulfonic acid;palladium;2-phenylaniline
• CAS No: 1507403-89-5
• MF: C₂₆H₄₃NO₃PPdS
• MW: 587.083285570145
• MDL: MFCD27978425
• CID: 4701291
• Update Time: 2025-06-13

Ditert-butyl(2,2-dimethylpropyl)phosphane;methanesulfonic acid;palladium;2-phenylaniline Chemical and Physical Properties

Names and Identifiers

• Ditert-butyl(2,2-dimethylpropyl)phosphane;methanesulfonic acid;palladium;2-phenylaniline

• MDL： MFCD27978425
• Inchi： 1S/C13H29P.C12H10N.CH4O3S.Pd/c1-11(2,3)10-14(12(4,5)6)13(7,8)9;13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;1-5(2,3)4;/h10H2,1-9H3;1-6,8-9H,13H2;1H3,(H,2,3,4);/q;-1;;
• InChI Key： UMRSYNNAYIQDAJ-UHFFFAOYSA-N
• SMILES： [Pd].S(C)(=O)(=O)O.P(CC(C)(C)C)(C(C)(C)C)C(C)(C)C.NC1C=CC=CC=1C1C=CC=C[C-]=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 608
• Topological Polar Surface Area: 88.8

Additional information on Ditert-butyl(2,2-dimethylpropyl)phosphane;methanesulfonic acid;palladium;2-phenylaniline

Comprehensive Overview of Ditert-butyl(2,2-dimethylpropyl)phosphane, Methanesulfonic Acid, Palladium, and 2-Phenylaniline (CAS No. 1507403-89-5)

The compound with CAS No. 1507403-89-5 is a unique combination of Ditert-butyl(2,2-dimethylpropyl)phosphane, methanesulfonic acid, palladium, and 2-phenylaniline. This complex is widely studied in the field of organic chemistry and catalysis due to its versatile applications. The presence of palladium as a central metal makes it particularly valuable in cross-coupling reactions, which are pivotal in pharmaceutical and material science research. Researchers and industry professionals often search for "palladium catalysts in organic synthesis" or "phosphane ligands in catalysis," highlighting the relevance of this compound.

Ditert-butyl(2,2-dimethylpropyl)phosphane is a sterically hindered phosphane ligand, which plays a critical role in stabilizing the palladium center during catalytic cycles. This ligand's bulky structure enhances selectivity and efficiency in reactions like Suzuki-Miyaura and Heck couplings. Meanwhile, methanesulfonic acid is often employed as a proton source or solvent in these reactions, contributing to the overall reactivity. The inclusion of 2-phenylaniline adds another layer of functionality, as it can act as a directing group or participate in further derivatization.

In recent years, the demand for sustainable and efficient catalysts has grown significantly. Searches for "green chemistry catalysts" or "high-efficiency palladium complexes" reflect this trend. The combination of these components in CAS No. 1507403-89-5 addresses these needs by offering a balance between reactivity and stability. Additionally, the compound's potential in "pharmaceutical intermediates" and "advanced material synthesis" makes it a subject of ongoing research.

From a structural perspective, the palladium center in this complex is coordinated by the phosphane ligand, creating a highly active catalytic site. The methanesulfonic acid ensures optimal reaction conditions, while the 2-phenylaniline moiety can be tailored for specific applications. This modularity is why queries like "customizable palladium catalysts" or "tunable phosphane ligands" are increasingly common in academic and industrial settings.

Another area of interest is the compound's role in "asymmetric synthesis," where chiral ligands are essential for producing enantiomerically pure compounds. The steric properties of Ditert-butyl(2,2-dimethylpropyl)phosphane make it a candidate for such applications, aligning with the growing focus on "chiral catalysts in drug development." This aligns with the broader shift toward precision chemistry in the pharmaceutical industry.

In summary, CAS No. 1507403-89-5 represents a multifaceted compound with significant potential in modern chemistry. Its components—Ditert-butyl(2,2-dimethylpropyl)phosphane, methanesulfonic acid, palladium, and 2-phenylaniline—work synergistically to enable a wide range of catalytic and synthetic applications. As research continues to explore "next-generation catalysts" and "sustainable chemical processes," this compound is poised to remain at the forefront of innovation.